Cas no 17005-37-7 (Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI))

• Product Name: Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI)
• CAS No: 17005-37-7
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 235601
• PubChem ID: 309715
• Update Time: 2025-04-19

Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI)
• N-[2-acetamido-6-formyl-5-(4-phenylbutyl)pyrimidin-4-yl]acetamide
• 2,6-bis-acetylamino-5-(4-phenyl-butyl)-pyrimidine-4-carbaldehyde
• 6-Formyl-5-(4-phenyl-butyl)-2,4-bis-acetamino-pyrimidin
• AC1L7FO4
• NSC212114
• NSC-212114
• 17005-37-7
• DTXSID60309485

• Inchi： 1S/C19H22N4O3/c1-13(25)20-18-16(11-7-6-10-15-8-4-3-5-9-15)17(12-24)22-19(23-18)21-14(2)26/h3-5,8-9,12H,6-7,10-11H2,1-2H3,(H2,20,21,22,23,25,26)
• InChI Key： FCZXHKJPVKDMIG-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(=NC(NC(C)=O)=N1)NC(C)=O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.16936
• Monoisotopic Mass: 354.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.264
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.64
• PSA: 101.05
• LogP: 2.91730